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Compound of Interest

Compound Name: Isopropyl nicotinate

Cat. No.: B1595505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isopropyl nicotinate, the isopropyl ester of nicotinic acid, is a compound with significant

vasodilatory properties that has garnered interest in pharmaceutical and cosmetic formulations.

This technical guide provides a comprehensive review of the current literature on isopropyl
nicotinate, covering its chemical and physical properties, synthesis, and biological activities.

Detailed experimental protocols for its synthesis and key biological assays are presented.

Furthermore, this document illustrates the primary signaling pathway and synthetic workflow

using Graphviz diagrams to facilitate a deeper understanding for researchers and professionals

in drug development.

Chemical and Physical Properties
Isopropyl nicotinate (CAS 553-60-6) is a derivative of nicotinic acid (vitamin B3).[1] It is also

known by synonyms such as nicotinic acid isopropyl ester and 3-pyridinecarboxylic acid 1-

methylethyl ester.[1][2] Its core chemical and physical properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₉H₁₁NO₂ [1][3][4]

Molecular Weight 165.19 g/mol [1][3][4]

Boiling Point 224-226 °C at 760 mmHg [5]

131 °C at 27 Torr [1]

Specific Gravity 1.061 - 1.067 @ 25.00 °C [5]

Refractive Index 1.498 - 1.504 @ 20.00 °C [5]

Flash Point 101.11 °C (214.00 °F) [5]

logP (o/w) 1.653 (estimated) [5]

Water Solubility
Slightly soluble (3084 mg/L @

25 °C, est.)
[5]

Solubility

Soluble in alcohol.[5] Soluble

in methanol (122.19 g/L),

ethanol (79.94 g/L), and n-

propanol (80.98 g/L) at 20°C.

[4]

Appearance Light, colorless, oily liquid. [6]

Odor Profile Fruity, Floral, Herbal.[4]

Synthesis of Isopropyl Nicotinate
The primary method for synthesizing isopropyl nicotinate is through the esterification of

nicotinic acid with isopropanol.[1] This reaction is typically catalyzed by a strong acid.

Experimental Protocol: Acid-Catalyzed Esterification
Materials:

Nicotinic Acid

Isopropanol (in excess)
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Strong acid catalyst (e.g., Sulfuric acid or Hydrochloric acid)

Reflux apparatus

Distillation or crystallization equipment for purification

Procedure:

A mixture of nicotinic acid and an excess of isopropanol is prepared in a round-bottom flask.

[1]

A catalytic amount of a strong acid, such as sulfuric acid, is carefully added to the mixture.[1]

The reaction mixture is heated under reflux to drive the esterification reaction towards

completion.[1]

Upon completion of the reaction, the excess isopropanol is removed, typically by distillation.

The crude isopropyl nicotinate is then purified. This can be achieved through distillation or

crystallization to obtain the final product with high purity.[1]
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Synthesis workflow for Isopropyl Nicotinate via esterification.

Biological Activity and Mechanism of Action
The primary biological effect of isopropyl nicotinate is its vasodilatory action, which leads to a

temporary increase in cutaneous blood flow.[1] This property makes it a compound of interest

for applications aimed at improving microcirculation and for use as a skin conditioning agent.[1]

[7]
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Mechanism of Vasodilation
When applied topically, isopropyl nicotinate penetrates the skin and is believed to induce

vasodilation primarily through the release of prostaglandins.[1] Prostaglandins are local

signaling molecules that cause the relaxation of vascular smooth muscle, resulting in increased

blood flow to the area of application.[1] This mechanism is similar to that of other nicotinic acid

esters, such as methyl nicotinate, where the inhibition of prostaglandin synthesis has been

shown to suppress the vasodilatory response.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isopropyl nicotinate | 553-60-6 | Benchchem [benchchem.com]

2. Isopropyl Nicotinate | CAS 553-60-6 | LGC Standards [lgcstandards.com]

3. Isopropyl nicotinate | C9H11NO2 | CID 68379 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

5. cosmileeurope.eu [cosmileeurope.eu]

6. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

7. storage.googleapis.com [storage.googleapis.com]

8. Prostaglandins and nicotinate-provoked increase in cutaneous blood flow - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Isopropyl Nicotinate: A Technical Review of its
Properties, Synthesis, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1595505#isopropyl-nicotinate-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595505?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

